Cas no 1160247-75-5 (1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid)

• Product Name: 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid
• CAS No: 1160247-75-5
• MF: C₁₉H₂₃NO₅
• MW: 345.389625787735
• MDL: MFCD12198635
• CID: 842684
• PubChem ID: 70700433
• Update Time: 2025-05-25

1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-(tert-Butoxycarbonyl)spiro[chromene-2,4'-piperidine]-4-carboxylic acid
• Spiro[2H-1-benzopyran-2,4'-piperidine]-1',4-dicarboxylic acid, 1'-(1,1-dimethylethyl) ester
• AK-38751
• AM802989
• ANW-61522
• CTK8B8864
• KB-216004
• MB11775
• 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid
• 1160247-75-5
• 1'-(tert-Butoxycarbonyl)spiro[chromene-2,4'-piperidine]-4-carboxylicacid
• MFCD12198635
• AKOS016002954
• W14182
• 1'-[(tert-butoxy)carbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylate
• 1'-(t-Butoxycarbonyl)spiro[chromene-2,4'-piperidine]-4-carboxylic acid
• CS-0325163
• 1'-(tert-Butoxycarbonyl)spiro[1-benzopyran-2,4'-piperidine]-4-carboxylic acid
• 1'-[(tert-butoxy)carbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid
• DTXSID80743266
• AS-74424

• MDL： MFCD12198635
• Inchi： 1S/C19H23NO5/c1-18(2,3)25-17(23)20-10-8-19(9-11-20)12-14(16(21)22)13-6-4-5-7-15(13)24-19/h4-7,12H,8-11H2,1-3H3,(H,21,22)
• InChI Key： SSYZMMRKSFBCAV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)O)=CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid

1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1160247-75-5, commonly referred to as 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines a chromene ring system with a piperidine moiety, creating a molecule with exceptional structural complexity and functional diversity.

The chromene component of this compound is a benzopyran derivative, characterized by its aromatic ring fused with a cyclic ether. This structural feature contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. The piperidine ring, on the other hand, is a six-membered saturated ring containing one nitrogen atom. This moiety enhances the compound's pharmacokinetic properties, such as bioavailability and stability, making it a promising candidate for drug development.

Recent studies have focused on the carboxylic acid group present in this compound. Researchers have explored its potential as a precursor for peptide synthesis and as a building block in medicinal chemistry. The (2-methylpropan-2-yl)oxycarbonyl group attached to the spiro system has been shown to influence the compound's solubility and lipophilicity, which are critical factors in drug design.

One of the most exciting developments involving this compound is its application in the field of bioorganic chemistry. Scientists have utilized its spiro structure to design novel scaffolds for drug discovery. For instance, derivatives of this compound have been tested as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during its preparation. These advancements have significantly contributed to the scalability of the synthesis process, making it feasible for large-scale production.

From an analytical standpoint, the characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided valuable insights into its molecular structure and purity. Additionally, computational chemistry tools have been employed to predict its physicochemical properties and biological activity.

Looking ahead, the potential applications of 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[chromene-2,4'-piperidine]-4-carboxylic acid are vast and varied. Its unique combination of structural features makes it an ideal candidate for exploring new therapeutic strategies in areas such as oncology, neurodegenerative diseases, and infectious diseases. Furthermore, its role in materials science cannot be overlooked; researchers are investigating its use as a building block for advanced materials with tailored properties.

In conclusion, CAS No. 1160247-75-5 represents a groundbreaking advancement in chemical synthesis and drug discovery. Its intricate structure and versatile functional groups position it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to the advancement of science and medicine.